Cas no 143681-32-7 (Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro-)

• Product Name: Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro-
• CAS No: 143681-32-7
• MF: C₈H₄Cl₂F₃N
• MW: 242.025270462036
• MDL: MFCD11200999
• CID: 1317029
• PubChem ID: 10243436
• Update Time: 2025-05-25

Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro-
• N-(4-chlorophenyl)-2,2,2-trifluoroacetimidoyl chloride
• N-(4-chlorophenyl)-2,2,2-trifluoroethanecarbonimidoyl chloride
• MFCD11200999
• N-(4-Chlorophenyl)trifluoroacetimidoyl chloride
• N-(4-chlorophenyl)-2,2,2-trifluoroethanimidoyl chloride
• SCHEMBL1227404
• (Z)-N-(4-chlorophenyl)-2,2,2-trifluoroacetimidoyl chloride
• SCHEMBL1227408
• (Z)-N-(4-chlorophenyl)-2,2,2-trifluoroethenecarbonimidoyl chloride
• EN300-49503
• SCHEMBL5551549
• 143681-32-7
• N-(4-Chlorophenyl)trifluoroacetimidoyl chloride, 92%

• MDL： MFCD11200999
• Inchi： 1S/C8H4Cl2F3N/c9-5-1-3-6(4-2-5)14-7(10)8(11,12)13/h1-4H/b14-7-
• InChI Key： JAAZIJYCZQYEIZ-AUWJEWJLSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C(/C(F)(F)F)\Cl

Computed Properties

• Exact Mass: 240.96742
• Monoisotopic Mass: 240.9672890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Additional information on Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro-

Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- (CAS No. 143681-32-7): A Comprehensive Overview

Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- (CAS No. 143681-32-7) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and organic chemistry. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various pharmaceutical intermediates and fine chemicals. The presence of multiple fluorine atoms and a chlorophenyl group makes it a versatile building block for the development of novel therapeutic agents.

The structure of Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- is meticulously designed to facilitate its utility in complex chemical transformations. The chlorophenyl group contributes to the compound's reactivity by introducing electronic and steric effects that can influence reaction pathways. Meanwhile, the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. These features collectively contribute to its widespread application in synthetic chemistry.

In recent years, Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- has been extensively studied for its potential in the synthesis of pharmaceutical intermediates. Its ability to undergo various reactions such as nucleophilic substitution, elimination, and condensation reactions makes it a valuable tool for chemists working on drug discovery and development. One of the most notable applications of this compound is in the synthesis of fluorinated heterocycles, which are known for their enhanced biological activity and improved pharmacokinetic properties.

Recent advancements in fluorinated drug development have highlighted the importance of Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- as a key intermediate. Fluorine atoms are frequently incorporated into drug molecules to improve their metabolic stability, binding affinity, and overall efficacy. The compound's unique structure allows for the introduction of fluorine at strategic positions within a molecule, which can significantly enhance its therapeutic potential. This has led to increased interest in its use for synthesizing novel antimicrobial agents, anticancer drugs, and other therapeutic compounds.

The synthesis of Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- involves a series of carefully controlled chemical reactions that highlight the compound's complexity and reactivity. Typically, it is synthesized from readily available precursors through multi-step processes that require precise temperature control and catalyst selection. The introduction of the trifluoromethyl group is particularly critical and often involves palladium-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies ensure high yield and purity, which are essential for pharmaceutical applications.

One of the most compelling aspects of Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- is its role in the development of bioactive molecules. The combination of the chlorophenyl and trifluoromethyl groups provides a scaffold that can be easily modified to create diverse pharmacophores. This flexibility has enabled researchers to design molecules with specific biological activities targeting various diseases. For instance, recent studies have shown promising results in using this compound to develop novel inhibitors for enzymes involved in cancer metabolism.

The impact of Ethanimidoyl chloride, N-(4-chlorophenyl)-2,2,2-trifluoro- extends beyond academic research; it has significant implications for industrial applications as well. Pharmaceutical companies are increasingly leveraging this compound to develop next-generation drugs with improved efficacy and safety profiles. The ability to fine-tune its structure allows for the creation of compounds that can overcome existing challenges in drug development, such as resistance mechanisms or poor bioavailability.

As research continues to evolve，the applications of Ethanimidoyl chloride，N-(4-chlorophenyl)-2，2，2-trifluoro- are expected to expand further。The integration of computational chemistry and machine learning techniques is enabling researchers to predict new synthetic pathways and optimize existing ones，making the process more efficient and sustainable。This interdisciplinary approach not only accelerates drug discovery but also reduces costs associated with trial-and-error experimentation。

In conclusion，Ethanimidoyl chloride，N-(4-chlorophenyl)-2，2，2-trifluoro- (CAS No。143681-32-7) is a multifaceted chemical entity with far-reaching implications in pharmaceutical chemistry。Its unique structural features make it an indispensable tool for synthesizing novel therapeutic agents，particularly those involving fluorine-containing moieties。As research progresses，this compound will continue to play a pivotal role in advancing drug development efforts worldwide。